Cas no 1698408-65-9 (7-tert-butyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)
7-tert-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core with a tert-butyl substituent at the 7-position. This structure imparts unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid bicyclic framework enhances stability, while the tert-butyl group can influence reactivity and solubility. The compound is particularly useful in medicinal chemistry for developing biologically active molecules due to its ability to modulate pharmacokinetic properties. Its synthetic versatility allows for further functionalization, enabling the creation of diverse derivatives for research and industrial applications. High purity grades are available to meet stringent laboratory and production requirements.
1698408-65-9 structure
Product Name:7-tert-butyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
CAS No:1698408-65-9
MF:C10H17N3
MW:179.262081861496
CID:5742028
PubChem ID:136840945
Update Time:2025-11-02
7-tert-butyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 7-tert-butyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine
- EN300-1118999
- 1698408-65-9
- 7-tert-Butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
- Pyrazolo[1,5-a]pyrimidine, 7-(1,1-dimethylethyl)-4,5,6,7-tetrahydro-
- 7-tert-butyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
-
- Inchi: 1S/C10H17N3/c1-10(2,3)8-4-6-11-9-5-7-12-13(8)9/h5,7-8,11H,4,6H2,1-3H3
- InChI Key: HVJQXXBJDFOBSO-UHFFFAOYSA-N
- SMILES: N12C(=CC=N1)NCCC2C(C)(C)C
Computed Properties
- Exact Mass: 179.142247555g/mol
- Monoisotopic Mass: 179.142247555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 29.8Ų
Experimental Properties
- Density: 1.12±0.1 g/cm3(Predicted)
- Boiling Point: 306.9±11.0 °C(Predicted)
- pka: 4.55±0.40(Predicted)
7-tert-butyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1118999-0.05g |
7-tert-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1698408-65-9 | 95% | 0.05g |
$229.0 | 2023-10-27 | |
| Enamine | EN300-1118999-0.1g |
7-tert-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1698408-65-9 | 95% | 0.1g |
$342.0 | 2023-10-27 | |
| Enamine | EN300-1118999-0.25g |
7-tert-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1698408-65-9 | 95% | 0.25g |
$487.0 | 2023-10-27 | |
| Enamine | EN300-1118999-0.5g |
7-tert-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1698408-65-9 | 95% | 0.5g |
$768.0 | 2023-10-27 | |
| Enamine | EN300-1118999-1.0g |
7-tert-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1698408-65-9 | 95% | 1g |
$986.0 | 2023-06-09 | |
| Enamine | EN300-1118999-2.5g |
7-tert-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1698408-65-9 | 95% | 2.5g |
$1931.0 | 2023-10-27 | |
| Enamine | EN300-1118999-5.0g |
7-tert-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1698408-65-9 | 95% | 5g |
$2858.0 | 2023-06-09 | |
| Enamine | EN300-1118999-10.0g |
7-tert-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1698408-65-9 | 95% | 10g |
$4236.0 | 2023-06-09 | |
| Enamine | EN300-1118999-1g |
7-tert-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1698408-65-9 | 95% | 1g |
$986.0 | 2023-10-27 | |
| Enamine | EN300-1118999-5g |
7-tert-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1698408-65-9 | 95% | 5g |
$2858.0 | 2023-10-27 |
7-tert-butyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
1698408-65-9 (7-tert-butyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk